N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide

• IUPAC Name: N-(4-methylphenyl)sulfonyl-2-(4-methylquinolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H18N2O3S2/c1-13-7-9-15(10-8-13)26(23,24)21-18(22)12-25-19-11-14(2)16-5-3-4-6-17(16)20-19/h3-11H,12H2,1-2H3,(H,21,22)
• InChI Key: DEUQXKFQOZZXIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)CSC2=NC3=CC=CC=C3C(=C2)C
• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol

Description

N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide, also known as MQSA, is a synthetic compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators, as well as the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of genes that are involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of COX-2 activity, the suppression of NF-κB activation, and the induction of apoptosis (programmed cell death) in cancer cells. It has also been shown to exhibit antioxidant activity, which may contribute to its anti-inflammatory and antitumor properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide in lab experiments is its ability to inhibit COX-2 activity and suppress NF-κB activation, which may be useful in studying the role of these enzymes and signaling pathways in various diseases. However, one limitation of using this compound is its relatively low solubility in water, which may make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for research on N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide, including the development of new analogs with improved solubility and potency, the investigation of its potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and human clinical trials.

Synthesis Methods

N-[(4-methylphenyl)sulfonyl]-2-[(4-methyl-2-quinolinyl)thio]acetamide can be synthesized through a multi-step reaction process, starting with the reaction of 4-methylphenylsulfonyl chloride with 4-methyl-2-quinoline thiol in the presence of a base such as triethylamine. The resulting intermediate product is then treated with acetic anhydride and ammonium acetate to yield this compound.